4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(4-fluorophenyl)benzamide

• IUPAC Name: 4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(4-fluorophenyl)benzamide
• InChI: InChI=1S/C22H21FN2O3S/c1-15-3-4-16(2)21(13-15)29(27,28)24-14-17-5-7-18(8-6-17)22(26)25-20-11-9-19(23)10-12-20/h3-13,24H,14H2,1-2H3,(H,25,26)
• InChI Key: HBFLFWSUDPEKFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H21FN2O3S
• Molecular Weight: 412.5 g/mol

Description

4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(4-fluorophenyl)benzamide, commonly known as DMSB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMSB is a member of the benzamide family of compounds and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of DMSB is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes involved in tumor growth and inflammation. DMSB has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to inhibit the activity of the NF-κB pathway, a signaling pathway involved in inflammation.
Biochemical and Physiological Effects
DMSB has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. DMSB has also been found to inhibit the production of reactive oxygen species, which can cause cellular damage. In addition, DMSB has been shown to inhibit the production of nitric oxide, a molecule involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMSB for lab experiments is its high purity, which allows for accurate and reproducible results. DMSB is also stable under a range of conditions, making it easy to handle in the lab. However, one limitation of DMSB is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

For research include the development of DMSB analogs, investigation of its potential therapeutic applications, and further studies on its mechanism of action.

Synthesis Methods

The synthesis of DMSB involves a multistep process that includes the reaction of 2,5-dimethylphenylsulfonyl chloride with 4-fluoroaniline to form 4-fluoro-N-(2,5-dimethylphenylsulfonyl)aniline. This intermediate is then reacted with benzoyl chloride in the presence of a base to form DMSB. The overall yield of the synthesis process is around 50%, and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

DMSB has shown promising results in various scientific research applications. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. DMSB has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, DMSB has been found to have antifungal and antibacterial properties.